Cas no 380493-82-3 (1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine)

• Product Name: 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine
• CAS No: 380493-82-3
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 4822952
• Update Time: 2026-02-27

1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine
• Z49548478
• 1-ethyl-4-[2-(4-nitrophenyl)hydrazin-1-ylidene]piperidine

• Inchi： 1S/C13H18N4O2/c1-2-16-9-7-12(8-10-16)15-14-11-3-5-13(6-4-11)17(18)19/h3-6,14H,2,7-10H2,1H3
• InChI Key： SQDRUZYOIRVFTQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N/N=C1\CCN(CC)CC\1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 73.4

1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine Security Information

• Storage Condition：(BD635353)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine

1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine: A Comprehensive Overview

The compound CAS No 380493-82-3, also known as 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structure, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine is characterized by a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with a hydrazone group, specifically linked to a nitrophenyl moiety. The ethyl group attached to the nitrogen atom of the piperidine ring adds to the molecule's complexity and functional diversity. This structure makes the compound highly versatile, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of hydrazone-containing compounds in drug design and development. The hydrazone group in 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine has been shown to exhibit significant antioxidant and anti-inflammatory properties. These properties make it a potential candidate for use in the development of new therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, researchers have developed several efficient methods to synthesize CAS No 380493-82-3. One common approach involves the condensation reaction between a piperidine derivative and a nitrophenyl hydrazine derivative. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. The synthesis process is also amenable to modifications, allowing for the incorporation of additional functional groups to further enhance the compound's properties.

The application of 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine extends beyond pharmaceuticals. It has been explored as a potential ingredient in agrochemicals due to its ability to inhibit certain enzymes associated with plant pathogens. Additionally, its structural flexibility makes it a valuable building block in organic synthesis, enabling the creation of more complex molecules with diverse functionalities.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No 380493-82-3. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, suggesting its potential as a lead compound in drug discovery. Furthermore, spectroscopic analyses have confirmed the stability of the hydrazone bond under physiological conditions, which is crucial for its pharmacokinetic profile.

In conclusion, 1-Ethyl-4-(2-(4-nitrophenyl)hydrazono)piperidine, or CAS No 380493-82-3, is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover new aspects of this compound, its role in advancing science and technology is expected to grow significantly.